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Compound of Interest

Compound Name: Ethyl 3-(1,3-thiazol-2-yl)benzoate

Cat. No.: B1291012 Get Quote

Introduction

Ethyl benzoate is an organic ester formed from the condensation of benzoic acid and ethanol.

[1][2] It is a colorless liquid with a pleasant, fruity odor, making it a common component in

fragrances and artificial fruit flavors.[1][3] This document provides a detailed experimental

procedure for the synthesis of ethyl benzoate via Fischer esterification, a classic method

involving the acid-catalyzed reaction between a carboxylic acid and an alcohol.[4][5] The

protocol is intended for researchers, scientists, and professionals in drug development and

organic synthesis.

Physicochemical Data and Reagents
A summary of the physical properties of the key reactants and the final product is provided

below. These values are crucial for the experimental setup, purification, and final

characterization.
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Compound
Chemical
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Density
(g/cm³)

Benzoic Acid C₇H₆O₂ 122.12 249.2 1.27

Ethanol (95%) C₂H₅OH 46.07 78.4 0.789

Sulfuric Acid

(conc.)
H₂SO₄ 98.08 337 1.84

Ethyl Benzoate C₉H₁₀O₂ 150.17 211-213 1.05

Diethyl Ether (C₂H₅)₂O 74.12 34.6 0.713

Sodium

Bicarbonate
NaHCO₃ 84.01 - 2.20

Anhydrous

MgSO₄
MgSO₄ 120.37 - 2.66

Data compiled from multiple sources.[1][6][7]

Experimental Protocol: Fischer Esterification
This protocol details the synthesis of ethyl benzoate through the reflux of benzoic acid and

ethanol with a sulfuric acid catalyst, followed by extraction and purification.

1. Reaction Setup and Reflux:

In a 150 mL round-bottom flask, combine 25.4 g (0.208 mol) of benzoic acid with 23 mL (0.39

mol) of 95% ethanol.[6]

Gently swirl the flask to dissolve the benzoic acid.

Carefully and slowly add 4.2 mL of concentrated sulfuric acid to the mixture while continuing

to swirl.[6] Add a few boiling chips to ensure smooth boiling.

Assemble a reflux condenser with the round-bottom flask and place it on a heating mantle.[6]
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Heat the mixture to reflux and maintain the reflux for approximately 3 hours.[6] The progress

of the reaction can be monitored using thin-layer chromatography (TLC).[8]

2. Work-up and Extraction:

After the reflux period, allow the reaction mixture to cool to room temperature.

Pour the cooled mixture into a separatory funnel containing 60 mL of cold water.[6]

To neutralize the remaining sulfuric acid and unreacted benzoic acid, add a saturated sodium

bicarbonate solution in small portions until the effervescence ceases and the aqueous layer

is slightly alkaline.

Extract the ethyl benzoate from the aqueous layer using two 30 mL portions of diethyl ether.

[6]

Combine the organic (ether) layers in the separatory funnel and wash them sequentially with

30 mL of water and then 30 mL of brine (saturated NaCl solution) to remove residual water-

soluble impurities.

3. Drying and Solvent Removal:

Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

Dry the solution over anhydrous magnesium sulfate or calcium chloride until the liquid is

clear.[6][9]

Decant or filter the dried solution to remove the drying agent.

Remove the diethyl ether solvent using a rotary evaporator or by simple distillation on a

water bath.[6] Caution: Diethyl ether is highly flammable.

4. Purification by Distillation:

The remaining crude ethyl benzoate can be purified by distillation.

Set up a simple distillation apparatus.
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Collect the fraction boiling between 211-213 °C, which is the pure ethyl benzoate product.[1]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

Handle concentrated sulfuric acid with extreme care in a fume hood, as it is highly corrosive.

[10]

Diethyl ether is extremely flammable and can form explosive peroxides.[6][7] Ensure there

are no open flames or spark sources nearby during its use.

Perform all steps of this procedure in a well-ventilated fume hood.

Data Summary and Characterization
The following tables summarize typical quantitative data for the synthesis and characterization

of ethyl benzoate.

Table 1: Typical Reactant Quantities and Yield

Reactant/Prod
uct

Moles (mol) Mass (g) Volume (mL) Role

Benzoic Acid 0.208 25.4 ~20 Limiting Reagent

Ethanol (95%) 0.39 18.15 23
Reactant &

Solvent

Sulfuric Acid ~0.08 ~7.7 4.2 Catalyst

Ethyl Benzoate

(Theoretical

Yield)

0.208 31.24 ~29.75 Product

Based on the procedure outlined in the protocol.[6][7]

Table 2: Spectroscopic Data for Product Characterization
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Spectroscopic Technique Key Peaks / Shifts Interpretation

IR Spectroscopy (liquid film) ~1720 cm⁻¹ (strong) C=O (ester) stretch

~3000-2850 cm⁻¹ C-H (aliphatic) stretch

~1275 cm⁻¹ & ~1100 cm⁻¹ C-O (ester) stretch

¹H NMR (CDCl₃)
δ 8.0 ppm (doublet of doublets,

2H)
Aromatic protons ortho to ester

δ 7.3-7.5 ppm (multiplet, 3H)
Aromatic protons meta and

para to ester

δ 4.3 ppm (quartet, 2H) -O-CH₂- protons

δ 1.3 ppm (triplet, 3H) -CH₃ protons

¹³C NMR (CDCl₃) δ 166.5 ppm C=O (ester carbonyl) carbon

δ 132.8, 130.6, 129.5, 128.3

ppm
Aromatic carbons

δ 60.9 ppm -O-CH₂- carbon

δ 14.3 ppm -CH₃ carbon

Data compiled from multiple sources.[2][11][12]

Process Visualization
The following diagrams illustrate the experimental workflow and the underlying chemical

mechanism.
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Caption: Experimental workflow for the synthesis and purification of ethyl benzoate.
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Fischer Esterification Mechanism
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Caption: Logical diagram of the Fischer esterification reaction mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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